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Compound of Interest

Compound Name:
2,5-Dimethoxy-4-

methylbenzaldehyde

Cat. No.: B127970 Get Quote

An In-depth Technical Guide to 2,5-Dimethoxy-4-methylbenzaldehyde for Researchers and

Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,5-Dimethoxy-4-
methylbenzaldehyde, a key aromatic aldehyde intermediate in the synthesis of various

psychoactive compounds and other biologically active molecules. This document covers its

nomenclature, physicochemical properties, synthesis protocols, and primary applications in the

fields of medicinal chemistry and drug development. Detailed experimental procedures and

graphical representations of synthetic pathways are included to support researchers and

scientists in their work with this compound.

Nomenclature and Synonyms
2,5-Dimethoxy-4-methylbenzaldehyde is an organic compound with the systematic IUPAC

name 2,5-dimethoxy-4-methylbenzaldehyde.[1][2] It is also known by several other common

names and identifiers, which are crucial for literature searches and chemical sourcing.

Common Synonyms:

4-Methyl-2,5-dimethoxybenzaldehyde[3][4]
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2,5-Dimethoxy-p-tolualdehyde[3][4]

p-Tolualdehyde, 2,5-dimethoxy-[4]

Benzaldehyde, 2,5-dimethoxy-4-methyl-[1][4]

Registry Numbers:

CAS Number: 4925-88-6[1][3][5]

EC Number: 847-780-6[1]

UNII: 238B3L4AUK[4]

Physicochemical Properties
The physical and chemical properties of 2,5-Dimethoxy-4-methylbenzaldehyde are

summarized in the table below. These properties are essential for its handling, storage, and

use in chemical reactions.
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Property Value Source

Molecular Formula C₁₀H₁₂O₃ [1][3][5]

Molecular Weight 180.20 g/mol [1][3]

Appearance Yellow Solid [4]

Melting Point 82-86 °C [4]

Boiling Point 111-116 °C at 0.9 mmHg [6]

Density 1.089 g/cm³ [4]

Flash Point 130.7 °C [4]

Refractive Index 1.531 [4]

Water Solubility Slightly soluble in water. [4][7]

Solubility in Organic Solvents

Soluble in dichloromethane,

dimethyl sulfoxide, and

methanol.

[4][7]

InChI

1S/C10H12O3/c1-7-4-10(13-

3)8(6-11)5-9(7)12-2/h4-6H,1-

3H3

[1]

InChIKey
LRSRTWLEJBIAIT-

UHFFFAOYSA-N
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SMILES
CC1=CC(=C(C=C1OC)C=O)O

C
[1][3]

Applications in Research and Drug Development
2,5-Dimethoxy-4-methylbenzaldehyde is a crucial precursor in the synthesis of various

psychoactive phenylamine derivatives.[4][8] Its primary application lies in the production of

substituted phenethylamines and amphetamines, which are of significant interest in medicinal

chemistry for their diverse biological activities.[9]
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Synthesis of Psychotomimetics: This compound is a well-known starting material for the

synthesis of 2,5-dimethoxy-4-methylamphetamine (DOM or STP), a potent psychedelic drug.

Anticancer Research: 2,5-Dimethoxy-4-methylbenzaldehyde has demonstrated potential

anticancer activity.[3] It has been shown to be an effective inhibitor of cancer cell growth both

in vitro and in vivo.[3] The proposed mechanism for this activity may involve radical

scavenging due to its molecular structure.[3]

Metabolic Marker: It is also identified as a metabolite of the amino acid methionine and is

used as a marker for mesenchymal cells.[3]

Experimental Protocols: Synthesis of 2,5-
Dimethoxy-4-methylbenzaldehyde
Several methods for the synthesis of 2,5-Dimethoxy-4-methylbenzaldehyde have been

reported in the literature. The choice of method often depends on the availability of starting

materials and the desired scale of the reaction.

Gattermann Reaction
This method utilizes 2,5-dimethoxytoluene as the starting material.

Reactants: 2,5-dimethoxytoluene, hydrogen cyanide, and aluminium chloride.[6]

Procedure: The synthesis is carried out according to the standard Gattermann procedure.[6]

Yield: This method has been reported to produce the compound in a high yield of 89.6%.[6]

Vilsmeier-Haack Reaction
This is a common and effective method for the formylation of electron-rich aromatic rings.

Reactants: 2,5-dimethoxytoluene, N-methylformanilide, and phosphorus oxychloride

(POCl₃).[7][8]

Detailed Protocol:
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A mixture of 8.5 mL of N-methylformanilide (0.068 mol) and 6.3 mL of phosphorus

oxychloride (0.068 mol) is stirred at room temperature for 40 minutes.[4][7]

17.8 g of 2,5-dimethoxytoluene (0.117 mol) is then introduced.[4][7]

The reaction mixture is heated at 50 °C for 6 hours.[4][7]

After cooling to 20 °C, the mixture is hydrolyzed with 100 mL of a 10% aqueous sodium

acetate solution.[4][7]

The product is extracted twice with diethyl ether, and the organic layers are concentrated.

[4][7]

The residue is taken up in an aqueous sodium hydrogen sulfite solution and extracted

again with diethyl ether.[4]

The aqueous phase is then made basic (pH=12) to precipitate the product as white

crystals.[4][7]

Yield: This procedure can yield the product at 67%.[4][7] An alternative protocol using DMF

instead of N-methylformanilide reports a yield of 85.9%.[4]

Visualization of Synthetic Pathways
The following diagrams illustrate the synthesis of 2,5-Dimethoxy-4-methylbenzaldehyde and

its subsequent use as a precursor.
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2,5-Dimethoxytoluene

2,5-Dimethoxy-4-methylbenzaldehyde

 Vilsmeier-Haack
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POCl3 + DMF
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Caption: Vilsmeier-Haack synthesis of 2,5-Dimethoxy-4-methylbenzaldehyde.
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2,5-Dimethoxy-4-
methylbenzaldehyde

2,5-Dimethoxy-4-methyl-
β-nitrostyrene

 Condensation 

Nitroethane +
Ammonium Acetate

2,5-Dimethoxy-4-
methylamphetamine (DOM)

 Reduction 
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Caption: Synthesis of DOM from 2,5-Dimethoxy-4-methylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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